- Preparation of sulfonylhydrazine compounds as lysine acetyl transferase inhibitors, World Intellectual Property Organization, , ,
Cas no 935845-20-8 (tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate)
935845-20-8 structure
Product Name:tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate
CAS No:935845-20-8
MF:C9H16ClNO4S
MW:269.7456407547
MDL:MFCD09909937
CID:1032087
PubChem ID:59560777
Update Time:2024-10-26
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate
- tert-butyl 3-chlorosulfonylpyrrolidine-1-carboxylate
- 3-CHLOROSULFONYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 1,1-Dimethylethyl 3-(chlorosulfonyl)-1-pyrrolidinecarboxylate (ACI)
- DB-366371
- AC-30721
- NTBNFZSSXSSJBA-UHFFFAOYSA-N
- O12118
- AB55042
- AS-77069
- tert-butyl3-(chlorosulfonyl)pyrrolidine-1-carboxylate
- SCHEMBL55991
- 1-Boc-3-(chlorosulfonyl)pyrrolidine
- 1-BOC-PYRROLIDINE-3-SULFONYL CHLORIDE
- MFCD09909937
- EN300-278441
- 935845-20-8
- DTXSID00732394
-
- MDL: MFCD09909937
- Inchi: 1S/C9H16ClNO4S/c1-9(2,3)15-8(12)11-5-4-7(6-11)16(10,13)14/h7H,4-6H2,1-3H3
- InChI Key: NTBNFZSSXSSJBA-UHFFFAOYSA-N
- SMILES: O=C(N1CC(S(Cl)(=O)=O)CC1)OC(C)(C)C
Computed Properties
- Exact Mass: 269.0488569g/mol
- Monoisotopic Mass: 269.0488569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.34
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109000213-250mg |
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate |
935845-20-8 | 95% | 250mg |
$680.00 | 2023-08-31 | |
| Alichem | A109000213-500mg |
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate |
935845-20-8 | 95% | 500mg |
$980.00 | 2023-08-31 | |
| Alichem | A109000213-1g |
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate |
935845-20-8 | 95% | 1g |
$1685.00 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NJ752-50mg |
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate |
935845-20-8 | 97% | 50mg |
380.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NJ752-200mg |
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate |
935845-20-8 | 97% | 200mg |
952.0CNY | 2021-07-15 | |
| TRC | T206505-2.5mg |
TERT-BUTYL 3-(CHLOROSULFONYL)PYRROLIDINE-1-CARBOXYLATE |
935845-20-8 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T206505-5mg |
TERT-BUTYL 3-(CHLOROSULFONYL)PYRROLIDINE-1-CARBOXYLATE |
935845-20-8 | 5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | T206505-25mg |
TERT-BUTYL 3-(CHLOROSULFONYL)PYRROLIDINE-1-CARBOXYLATE |
935845-20-8 | 25mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM197737-1g |
tert-butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate |
935845-20-8 | 95% | 1g |
$535 | 2021-08-05 | |
| Chemenu | CM197737-5g |
tert-butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate |
935845-20-8 | 95% | 5g |
$1468 | 2021-08-05 |
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Chlorine Solvents: Tetrahydrofuran ; 1 h, -10 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Chlorine Solvents: Ethanol ; rt → -10 °C; -10 °C; 1 h, < 10 °C
1.2 Reagents: Sodium chloride Solvents: Toluene , Water ; 10 min, 25 °C
1.2 Reagents: Sodium chloride Solvents: Toluene , Water ; 10 min, 25 °C
Reference
- Preparation of sulfonamide derivatives as modulators of ion channels, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Chlorine Solvents: Dichloromethane ; 1 h, -10 - 0 °C
Reference
- Preparation of tert-butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetic acid , Water ; 16 h, rt
Reference
- Compound as UBR box domain ligand, World Intellectual Property Organization, , ,
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Raw materials
- tert-Butyl 3-(Acetylsulfanyl)pyrrolidine-1-carboxylate
- Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Preparation Products
tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
935845-20-8 (tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate) Related Products
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